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Compound of Interest

Compound Name: ABP688

Cat. No.: B15620397

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ABP688, a non-competitive antagonist of the

metabotropic glutamate receptor 5 (mGluR5). Given the absence of a publicly available,

specific Safety Data Sheet (SDS) for ABP688, this document synthesizes information from

general guidelines for handling potent research compounds, safety protocols for radiolabeled

substances, and data from related mGluR5 antagonists to establish best practices for

operational safety and disposal.
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Property Value Source

Formal Name

3-[2-(6-methyl-2-

pyridinyl)ethynyl]-2-

cyclohexen-1-one, O-

methyloxime

[1]

CAS Number 924298-51-1 [1]

Molecular Formula C₁₅H₁₆N₂O [1]

Formula Weight 240.3 g/mol [1]

Formulation A solid [1]

Solubility DMSO: 100 mM [1]

Storage -20°C

Stability ≥ 4 years

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to minimize exposure risk. The required level of

protection depends on the nature of the procedure and the physical form of the compound.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

within a certified chemical

fume hood.- Disposable solid-

front lab coat with tight-fitting

cuffs.- Double nitrile gloves.-

Safety glasses with side

shields or chemical splash

goggles.

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and skin

protection is essential.

Solution Preparation and

Handling

- Work within a certified

chemical fume hood.-

Standard lab coat.- Safety

glasses with side shields or

chemical splash goggles.-

Single pair of nitrile gloves.

Reduced risk of aerosolization,

but protection against splashes

and spills is necessary.

Handling [11C]ABP688

(Radiolabeled)

- All PPE listed for solution

preparation.- Additional lead or

other appropriate shielding.-

Dosimetry badges to monitor

radiation exposure.

Protection from both chemical

and radiological hazards is

required.

For all procedures, it is critical to wash hands thoroughly after handling the compound, even if

gloves were worn.

Experimental Protocols and Handling Procedures
General Handling:

Designated Area: All work with ABP688 should be conducted in a designated and clearly

labeled area to prevent cross-contamination.[2]

Ventilation: A certified chemical fume hood is required for all manipulations of solid ABP688
and for preparing stock solutions.[2]
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Spill Management: Have a spill kit readily available. In case of a spill, evacuate the area, and

if safe to do so, contain the spill with absorbent materials. Follow institutional guidelines for

hazardous material cleanup.

Workflow for Handling Potent Compounds
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General Workflow for Safe Handling of ABP688
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Caption: General workflow for the safe handling of a potent research compound.
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Disposal Plan
Proper disposal of ABP688 and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Stream Disposal Procedure

Unused/Expired Compound

- Collect in a clearly labeled, sealed, and

compatible container.- Do not dispose of down

the drain or in regular trash.- Dispose of through

a certified hazardous waste vendor.[3]

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,

and sealed container.- Label as "Hazardous

Waste" with the compound's name.[3]

Contaminated PPE (e.g., gloves, lab coat)

- Carefully doff to avoid self-contamination.-

Place in a sealed bag or container labeled as

hazardous waste.[3]

Aqueous Waste

- Collect in a sealed, labeled container.- Do not

mix with other waste streams unless

compatibility is confirmed.[3]

[11C]ABP688 Waste

- All waste must be handled as radioactive

waste.- Segregate from non-radioactive waste.-

Follow institutional and national guidelines for

radioactive waste disposal, allowing for decay in

a designated shielded area if appropriate.

Disposal Decision Pathway
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Disposal Pathway for ABP688 and Associated Waste
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Caption: Disposal decision pathway for ABP688 and associated waste.
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By adhering to these guidelines, researchers can safely handle ABP688 and its radiolabeled

forms, minimizing personal exposure and ensuring proper disposal, thereby fostering a secure

and compliant laboratory environment. Always consult your institution's Environmental Health

and Safety (EH&S) department for specific protocols and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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